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Compound of Interest

Compound Name: Disperse orange 80

cat. No.: B15138760

The proper disposal of laboratory chemicals is a cornerstone of operational safety and
environmental responsibility. For researchers, scientists, and drug development professionals,
handling chemical waste is a routine yet critical task that demands precision and adherence to
established protocols. This guide provides essential safety and logistical information for the
disposal of Disperse Orange 80, with a specific focus on the procedural steps to take when a
Safety Data Sheet (SDS) is not readily available.

Chemical Identification:

Name: C.I. Disperse Orange 80[1]

CAS Number: 59948-51-5[1]

Molecular Formula: C20H20N603[1]

Molecular Structure: Single azo class[1]

While the chemical identity of Disperse Orange 80 is known, a specific Safety Data Sheet
(SDS) is not readily available in public domains. The absence of an SDS means that detailed
hazard, handling, and disposal information has not been formally documented and accessible.
Federal, state, and local regulations prohibit the transportation, storage, or disposal of wastes
with unknown identities or hazards.[2] Attempting to dispose of a chemical without this critical
information poses significant safety and compliance risks.
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Immediate Safety and Logistical Plan

When an SDS is unavailable for a specific chemical like Disperse Orange 80, it must be
treated as an "unknown" chemical. The primary goal is to ensure safety while gathering the
necessary information for proper disposal.

Step 1: Prioritize Safety and Information Gathering The first and most critical step is to obtain
the SDS from the chemical manufacturer or supplier. If you have the product in your laboratory,
the supplier is legally obligated to provide you with the SDS. Do not proceed with disposal until
this document is acquired and reviewed.

Step 2: Segregation and Labeling Pending identification and disposal, the container of
Disperse Orange 80 should be:

o Clearly Labeled: Ensure the existing label with the chemical name (Disperse Orange 80)
and CAS number (59948-51-5) is legible. If the label is damaged, create a new, clear label.

[2]3]

o Securely Stored: Store the container in a designated, secure waste accumulation area away
from incompatible materials.[4]

o Marked as "Awaiting Disposal": Add a temporary label indicating that the material is pending
receipt of the SDS for proper waste characterization.

Step 3: Consult Your Environmental Health & Safety (EHS) Office Your institution's EHS
department is the primary resource for guidance on hazardous waste disposal.[5][6]

e Inform them that you have a chemical (Disperse Orange 80) for which you are awaiting an
SDS.

¢ Provide them with all known information (name, CAS number).

» Follow their specific procedures for handling undocumented chemicals. They will guide you
on the subsequent steps, which may include arranging for analysis if the SDS cannot be
obtained.

General Disposal Procedures for Disperse Dyes
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Once the SDS for Disperse Orange 80 is obtained, it will provide specific disposal instructions
in Section 13. Generally, for disperse dyes, which are often water-insoluble, the following

principles apply:

e Solid Waste: Unused or expired dye powder, along with contaminated items (e.g., weigh
boats, gloves, paper towels), should be collected in a sealed, labeled hazardous waste
container.[7] Avoid generating dust during collection; if necessary, lightly dampen the solid
material with water.[4]

e Liquid Waste: Solutions containing Disperse Orange 80 should be collected in a dedicated,
sealed, and labeled hazardous waste container.[7] Do not mix with other waste streams
unless explicitly permitted by your EHS office.[7]

» Prohibition of Drain Disposal: Never dispose of disperse dyes or their solutions down the
drain.[8][9] These substances can be harmful to aquatic life and may not be effectively
treated by standard wastewater systems.

Data Presentation: Information Required from the
SDS for Disposal

The SDS is the definitive source for all safety and handling data. When you receive the SDS for
Disperse Orange 80, consult the following sections to inform your disposal plan.
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Data Category

SDS Section

Relevance to Disposal

Hazard Identification

Section 2

Determines necessary
personal protective equipment
(PPE) and potential hazards
(e.g., skin sensitizer, aquatic
toxicity) that dictate handling

and segregation.

Physical/Chemical Properties

Section 9

Provides information on
solubility, flammability, and
reactivity, which are critical for
safe storage and determining

appropriate disposal methods.

Toxicological Information

Section 11

Details potential health effects,
informing risk assessment and
the need for specific handling
precautions during waste

accumulation.

Ecological Information

Section 12

Describes the potential
environmental impact,
particularly aquatic toxicity,
reinforcing the prohibition of

sewer disposal.

Disposal Considerations

Section 13

Provides specific instructions
from the manufacturer on
proper disposal methods and

regulatory requirements.

Regulatory Information

Section 15

Lists any specific federal,
state, or local regulations that
apply to the chemical's waste

classification.

Experimental Protocols
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Specific experimental protocols for the disposal of Disperse Orange 80 cannot be provided
without the manufacturer's SDS. Any procedure would require, at a minimum, the hazard
characterization found in that document. The overriding protocol is to not generate waste until a
disposal plan is in place.[9]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of a laboratory
chemical, emphasizing the critical decision points when a Safety Data Sheet is not immediately
available.
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Workflow for Disposal of a Laboratory Chemical.
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By adhering to this structured approach, researchers can ensure that the disposal of chemicals
like Disperse Orange 80 is handled in a manner that prioritizes safety, maintains regulatory
compliance, and builds a deep foundation of trust in laboratory operational excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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